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Compound of Interest

Compound Name: DL-Isoleucine-d10

Cat. No.: B8084155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
application of DL-Isoleucine-d10. The information is compiled from various Safety Data
Sheets (SDS) and scientific literature to ensure a thorough understanding for researchers,
scientists, and professionals in drug development.

Chemical Identification and Physical Properties

DL-Isoleucine-d10 is a deuterated form of the essential amino acid DL-Isoleucine. The stable,
non-radioactive isotopes of deuterium make it an ideal internal standard for quantitative
analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry
(GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS)[1].

Table 1: Chemical Identifiers for DL-Isoleucine-d10
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Identifier

Value

Chemical Name

DL-2-Amino-3-methylpentanoic acid-d10

Synonyms

Isoleucine-d10, 2-Amino-3-methylpentanoic
Acid-d10

CAS Number

29909-02-2[2][3]

Molecular Formula

CeH3D10NO2[2][3]

Molecular Weight

141.23 g/mol [4]

Table 2: Physical and Chemical Properties of DL-Isoleucine and its Isotopologues

Property Value Source
White to off-white crystalline

Appearance ) [5]1[6]
powder or solid

Odor Odorless [6]

Melting Point 210 °C (DL-Isoleucine) [7]

Decomposition Temperature

288 - 292 °C (L-Isoleucine)

Solubility

Slightly soluble in water

(sonicated)[3]. Soluble in 0.26

mM phosphate buffer (pH 7.1) [31[8]
and propylene glycol (L-

Isoleucine)[8].

logP (Octanol/Water Partition
Coefficient)

-1.7 (L-Isoleucine)

Stability

Stable under normal
conditions. May be light- [5][6]

sensitive.[5][6]

Hazard Identification and Safety Precautions
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According to the available Safety Data Sheets, DL-Isoleucine-d10 is not classified as a
hazardous substance or mixture[2]. However, as with any chemical, it should be handled with
care in a laboratory setting.

General Precautions:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Use in a well-ventilated area.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Table 3: Hazard Statements and Precautionary Measures

Hazard Statement

GHS Classification Not a hazardous substance or mixture[2].

May cause eye, skin, and respiratory tract
Potential Health Effects irritation upon direct contact or inhalation of
dust[5].

] ) ) Move to fresh air. If breathing is difficult, seek
First Aid - Inhalation ) )
medical attention[2].

] ) ) Rinse skin with plenty of water. Remove
First Aid - Skin Contact ] i
contaminated clothing[2].

Rinse cautiously with water for several minutes.
_ . Remove contact lenses if present and easy to
First Aid - Eye Contact ) o )
do. Continue rinsing and seek medical

attention[2].

) ) ) Wash out mouth with water. Do NOT induce
First Aid - Ingestion . ) )
vomiting. Seek medical attention[2].
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Toxicological Information

Toxicological data for the deuterated form, DL-Isoleucine-d10, is not readily available. The
data presented below is for the non-deuterated L-Isoleucine and should be used as a reference
for assessing potential toxicity.

Table 4: Acute Toxicity Data for L-Isoleucine

Test Species Route Value Source
LD50 Rat Oral > 2,000 mg/kg [9][10]
LD50 Rat Intraperitoneal 6,822 mg/kg [91[11]
LC50 Rat Inhalation > 5410 mg/m? (4 [5][10]

h)

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or
OSHA.

o Germ Cell Mutagenicity: Not classified as a germ cell mutagen[10].

o Reproductive Toxicity: Not classified as a reproductive toxicant[10].

Handling, Storage, and Disposal

Handling:

» No special handling procedures are required beyond standard laboratory practices.
e Avoid formation of dust and aerosols.

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.

o Recommended storage temperature is -20°C for long-term stability[12].
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e Protect from light and moisture.
Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.

o Contaminated packaging should be disposed of as unused product.

Experimental Protocols and Applications

DL-Isoleucine-d10 is primarily used as an internal standard in mass spectrometry-based
quantitative analysis of isoleucine in various biological samples[1][3]. The use of a stable
isotope-labeled internal standard is crucial for correcting for variability during sample
preparation and analysis, thereby improving the accuracy and reproducibility of the results[13].

General Protocol for Amino Acid Analysis using a
Deuterated Internal Standard

The following is a generalized workflow for the quantification of amino acids in a biological
matrix (e.g., plasma, tissue homogenate) using DL-Isoleucine-d10 as an internal standard.

Experimental Workflow for Amino Acid Quantification
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Experimental Workflow: Amino Acid Analysis with Internal Standard

Sample Preparation

Biological Sample
(e.g., Plasma, Tissue)

'

Add DL-Isoleucine-d10
(Internal Standard)

l

Protein Hydrolysis
(e.g., 6M HCI, 110°C, 24h)

'

Derivatization
(Optional, for improved chromatography)

LC-MS/MS Analysis

LC Separation

'

MS/MS Detection

Data Analysis

Quantification
(Ratio of Analyte to Internal Standard)

'

Final Concentration
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Caption: A typical workflow for quantitative amino acid analysis using a deuterated internal
standard.

Methodology Details:

Sample Collection and Storage: Collect biological samples and store them appropriately
(e.g., -80°C) to prevent degradation of amino acids.

o Addition of Internal Standard: A known amount of DL-Isoleucine-d10 is spiked into each
sample, calibrator, and quality control sample at the beginning of the sample preparation
process[13].

e Protein Precipitation and Hydrolysis: For total amino acid analysis, proteins are typically
precipitated and then hydrolyzed to release individual amino acids. A common method is
acid hydrolysis using 6 M HCI at 110°C for 24 hours[14].

» Derivatization (Optional): To improve chromatographic separation and detection sensitivity,
amino acids can be derivatized. Common derivatizing agents include o-phthalaldehyde
(OPA) and AccQ-Tag™[14].

e LC-MS/MS Analysis: The prepared samples are injected into an LC-MS/MS system. The
liquid chromatography (LC) step separates the amino acids, and the tandem mass
spectrometry (MS/MS) step detects and quantifies the analyte (isoleucine) and the internal
standard (DL-Isoleucine-d10) based on their specific mass-to-charge ratios.

e Quantification: The concentration of isoleucine in the sample is determined by calculating the
peak area ratio of the analyte to the internal standard and comparing it to a calibration curve
prepared with known concentrations of isoleucine and the internal standard[15].

Metabolic Pathway of Isoleucine

Isoleucine is an essential branched-chain amino acid (BCAA) that plays a crucial role in protein
synthesis and energy metabolism[16]. Understanding its metabolic pathway is important for
researchers in drug development and metabolic studies.

Isoleucine Catabolic Pathway

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b8084155?utm_src=pdf-body
https://www.iroatech.com/blog/how-amino-acid-internal-standards-improve-data-reliability-in-mass-spectrometry/
https://www.creative-proteomics.com/resource/sample-preparation-pretreatment-amino-acid-analysis.htm
https://www.creative-proteomics.com/resource/sample-preparation-pretreatment-amino-acid-analysis.htm
https://www.benchchem.com/product/b8084155?utm_src=pdf-body
https://www.researchgate.net/publication/337201281_Quantitative_amino_acid_analysis_by_liquid_chromatography-tandem_mass_spectrometry_using_low_cost_derivatization_and_an_automated_liquid_handler
https://academic.oup.com/jn/article-pdf/136/1/207S/23894318/207s.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8084155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isoleucine Catabolic Pathway

CAT

o-Keto-B-methylvalerate

iBCKDH

a-Methylbutyryl-CoA

Tiglyl-CoA

G-Methyl-B-hydroxybutyryl-CoA)
G-Methylaoetoacetyl-CoA}
Acetyl-CoA

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b8084155?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8084155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: The catabolic pathway of isoleucine, leading to the production of acetyl-CoA and
succinyl-CoA.

The catabolism of isoleucine, like other BCAAsS, is initiated by two common enzymatic steps:
transamination by branched-chain amino acid aminotransferase (BCAT) and oxidative
decarboxylation by the branched-chain a-keto acid dehydrogenase (BCKDH) complex[16][17].
The subsequent pathway is specific to isoleucine and ultimately yields acetyl-CoA and
propionyl-CoA. Propionyl-CoA is then converted to succinyl-CoA. Both acetyl-CoA and
succinyl-CoA can enter the tricarboxylic acid (TCA) cycle for energy production, making
isoleucine both a ketogenic and a glucogenic amino acid[18].

This in-depth guide provides essential safety and technical information for the handling and use
of DL-Isoleucine-d10. By understanding its properties, hazards, and applications, researchers
can ensure its safe and effective use in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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